Cas no 6440-01-3 (4-Methyl-1,2,3-thiadiazol-5-amine)

• Product Name: 4-Methyl-1,2,3-thiadiazol-5-amine
• CAS No: 6440-01-3
• MF: C₃H₅N₃S
• MW: 115.156898260117
• CID: 423891
• PubChem ID: 21183363
• Update Time: 2025-09-20

4-Methyl-1,2,3-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazol-5-amine, 4-methyl-
• EN300-1249190
• DTXSID50611160
• SB75538
• 4-methylthiadiazol-5-amine
• 4-Methyl-1,2,3-thiadiazol-5-amine
• SCHEMBL4862240
• AKOS006338637
• 6440-01-3

• Inchi： 1S/C3H5N3S/c1-2-3(4)7-6-5-2/h4H2,1H3
• InChI Key： SFSIEYMUSZBOJK-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)N

Computed Properties

• Exact Mass: 115.02055
• Monoisotopic Mass: 115.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles